Cas no 112290-03-6 (2-Chloro-4,5-difluorobenzotrifluoride)
112290-03-6 structure
Product Name:2-Chloro-4,5-difluorobenzotrifluoride
CAS No:112290-03-6
MF:C7H2ClF5
MW:216.535798549652
CID:1073878
PubChem ID:11009379
Update Time:2025-04-20
2-Chloro-4,5-difluorobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4,5-difluorobenzotrifluoride
- 3,4-difluoro-6-chloro-trifluoromethylbenzene
- 4,5-difluoro-2-chlorobenzotrifluoride
- SCHEMBL8975023
- IRKLZIBIWDAFDS-UHFFFAOYSA-N
- 1-chloro-4,5-difluoro-2-(trifluoromethyl)benzene
- MFCD11226549
- DB-238238
- DTXSID50451740
- AKOS005255582
- 112290-03-6
-
- MDL： MFCD11226549
- Inchi： 1S/C7H2ClF5/c8-4-2-6(10)5(9)1-3(4)7(11,12)13/h1-2H
- InChI Key： IRKLZIBIWDAFDS-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1C(F)(F)F)F)F
Computed Properties
- Exact Mass: 215.97700
- Monoisotopic Mass: 215.9765186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 3.63700
2-Chloro-4,5-difluorobenzotrifluoride Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
2-Chloro-4,5-difluorobenzotrifluoride Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Chloro-4,5-difluorobenzotrifluoride Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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